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Compound of Interest

Compound Name: N-METHYL N-NONYLAMINE

CAS No.: 39093-27-1

Cat. No.: B1608812

Get Quote

CAS: 39093-27-1 | Formula: C₁₀H₂₃N Chemical Class: Secondary Aliphatic Amine | Physical

State: Liquid (Oily)

Executive Safety Assessment
Senior Scientist Note: N-Methyl-N-nonylamine is a lipophilic secondary amine. Unlike smaller

amines (e.g., methylamine), its lower volatility reduces inhalation risk slightly but significantly

increases dermal absorption risk. The nonyl chain acts as a permeation enhancer, allowing the

caustic amine functional group to penetrate deep into subcutaneous tissue. Standard nitrile

gloves may offer insufficient protection during prolonged contact.

Core Hazards:

Corrosivity: Causes severe skin burns and eye damage (Category 1B).

Combustibility: Flash point is estimated >70°C (Class IIIA Combustible Liquid). It is not highly

flammable but will burn if heated.

Acute Toxicity: Harmful if swallowed or absorbed through skin.
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Personal Protective Equipment (PPE) Matrix
The following matrix is designed for zero-tolerance of exposure. Do not rely on "standard" lab

PPE protocols; this chemical requires specific barrier materials.

Glove Selection Protocol
Latex is strictly prohibited due to rapid permeation by organic bases.

Material Thickness Breakthrough Time
Usage
Recommendation

Laminate (Silver

Shield/4H)
~2.7 mil >480 min

MANDATORY for spill

cleanup, heating, or

volumes >50 mL.

Nitrile (High Grade) ≥5 mil 30–60 min

Acceptable for splash

protection only if

double-gloved.

Change immediately

upon contamination.

[1]

Nitrile (Disposable) 3-4 mil <10 min

INSUFFICIENT as a

primary barrier. Use

only as an outer

"sacrificial" layer over

laminate.

Neoprene ≥20 mil >120 min

Good alternative for

heavy handling;

excellent chemical

resistance to amines.

Respiratory & Eye Protection[2][3][4]
Eyes: Chemical splash goggles (ventless or indirect vent) are mandatory. Face shields must

be worn during transfers outside a fume hood or when heating the substance.
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Respiratory: If working outside a fume hood (not recommended), use a half-face respirator

with Organic Vapor (OV) cartridges. P95 pre-filters are required if aerosolization (e.g.,

sonication) is possible.

Operational Decision Logic (PPE Selection)
Use the following logic flow to determine the required PPE level for your specific procedure.

Procedure Assessment Volume > 10mL
or Heating?

Inside Fume Hood?

No

LEVEL 2: Enhanced
Silver Shield Liners

+ Nitrile Outer
Face Shield + Apron

Yes (High Risk)

LEVEL 1: Standard
Double Nitrile Gloves
Lab Coat + GogglesYes (Contained)

LEVEL 3: Max Protection
Full Face Respirator (OV)

Chem-Resistant Suit
Heavy Neoprene Gloves

No (Open Air)

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE based on volume and ventilation

availability.

Safe Handling Protocols
A. Transfer & Pipetting (The "Clean-Hand" Technique)

Objective: Prevent "creeping" of the oily amine onto pipette barrels and glove wrists.

Step 1: Don a pair of Laminate (Silver Shield) gloves.

Step 2: Don a pair of standard Nitrile gloves over the laminate gloves. This improves

dexterity and protects the expensive laminate layer.

Step 3: Use positive-displacement pipettes if possible (viscous liquid). If using air-

displacement, aspirate slowly to prevent aerosol formation.
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Step 4: Immediately wipe any drips from the container threads with a dry Kimwipe, then a

solvent-dampened wipe (Ethanol).

Step 5: Dispose of the outer nitrile gloves immediately after the transfer is complete; retain

the inner laminate gloves.

B. Heating & Synthesis
Risk: Heating lowers viscosity and increases vapor pressure, elevating inhalation and splash

risks.

Control: Always use a reflux condenser. Never heat in an open vessel.[4][5]

Blast Shield: Use a polycarbonate sash or portable shield between you and the apparatus.

C. Spill Response (Neutralization)
Do not use water initially; it will spread the oily amine.

Isolate: Evacuate the immediate area (3-meter radius).

PPE: Don Level 2 PPE (Laminate gloves, Face Shield).

Absorb: Use a dry absorbent (vermiculite or sand) to contain the liquid.

Neutralize: Apply a weak acid solution (e.g., 5% Citric Acid or dilute Acetic Acid) to the

absorbent mix to convert the volatile free base into a non-volatile salt.

Clean: Collect into a hazardous waste bag. Wash the surface with soap and water.[6]

Waste Disposal Strategy
Proper disposal is critical to prevent downstream reactions in waste drums.
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Waste Stream Classification Protocol

Liquid Waste Basic Organic

Segregate from acidic waste.

DANGER: Mixing with acids in

a closed drum generates heat

(exothermic neutralization) and

pressure. Label as "Alkaline

Organic Waste".

Solid Waste Haz-Solid

Contaminated gloves/wipes

must be double-bagged. Do

not throw in regular trash.

Rinsate Aqueous Basic

First rinse of glassware should

go to the liquid waste stream,

not down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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